Cas no 538319-32-3 (7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 538319-32-3
• MF: C₂₁H₂₀ClN₅O₃
• MW: 425.868203163147
• CID: 6196680
• PubChem ID: 135736872
• Update Time: 2025-05-20

7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 538319-32-3
• AKOS024603949
• SR-01000111447-1
• Oprea1_462285
• 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• SR-01000111447
• 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• F1264-0247

• Inchi： 1S/C21H20ClN5O3/c1-11-17(19(23)28)18(13-6-4-5-7-14(13)22)27-21(24-11)25-20(26-27)12-8-9-15(29-2)16(10-12)30-3/h4-10,18H,1-3H3,(H2,23,28)(H,24,25,26)
• InChI Key： ROCSTAKTNQSHTF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C(C(N)=O)=C(C)NC2=NC(C3C=CC(=C(C=3)OC)OC)=NN12

Computed Properties

• Exact Mass: 425.1254672g/mol
• Monoisotopic Mass: 425.1254672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 104Ų

Additional information on 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Introduction to 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 538319-32-3)

The compound 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide, identified by its CAS number 538319-32-3, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential therapeutic applications. The presence of multiple functional groups, including chloro and methoxy substituents, as well as the triazolopyrimidine core, suggests a rich chemical space for biological activity.

Recent studies have highlighted the importance of triazolopyrimidine derivatives in drug discovery. These compounds often exhibit promising pharmacological properties, making them valuable candidates for further investigation. The specific arrangement of substituents in 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide may contribute to its unique interaction with biological targets. For instance, the chloro group at the 2-position of the phenyl ring could enhance binding affinity to certain enzymes or receptors.

In the realm of medicinal chemistry, the synthesis and optimization of such heterocyclic compounds are critical for developing novel therapeutic agents. The structural motif of 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide has been explored in various contexts. Researchers have leveraged its scaffold to design molecules with enhanced efficacy and reduced toxicity. The methoxy groups at the 3 and 4 positions of the second phenyl ring may play a pivotal role in modulating pharmacokinetic properties.

The triazolopyrimidine core is particularly noteworthy due to its presence in several bioactive natural products and synthetic drugs. This scaffold is known for its ability to engage with diverse biological targets, including kinases and other enzymes involved in signal transduction pathways. The carboxamide functionality at the 6-position further expands the potential for hydrogen bonding interactions within biological systems. Such interactions are often crucial for achieving high affinity and selectivity in drug design.

Current research trends indicate that 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide could serve as a lead compound for further derivatization. By modifying specific substituents or introducing new functional groups, chemists can explore a wide spectrum of biological activities. For example, replacing the chloro group with another electron-withdrawing or electron-donating moiety might alter the compound's binding profile significantly.

One particularly intriguing aspect of this compound is its potential role in addressing unmet medical needs. The combination of structural features suggests that it may exhibit properties such as anti-inflammatory or anticancer activity. While preliminary studies have not yet confirmed these hypotheses definitively, the compound's design aligns well with current drug discovery paradigms aimed at targeting complex diseases.

The synthesis of 7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazolopyrimidine core followed by functional group manipulations to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications.

In conclusion,7-(2-chlorophenyl)-2-(3,4-dimethoxyphenyl)-5-methyl-4H,7H-1,2-triazolo1(5 H),pyrimidin]-6-carboxamide (CAS No. 538319- 32 -3) is a promising candidate for further pharmacological investigation. Its unique structural features and potential biological activities make it an attractive subject for future research. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping next-generation therapeutics.